Cas no 2679-49-4 (Direct black 75 (C.I. 35870))

• Product Name: Direct black 75 (C.I. 35870)
• CAS No: 2679-49-4
• MF: C₅₀H₂₇N₈Na₅O₁₇S₅
• MW: 1287.06663918495
• CID: 276745
• Update Time: 2023-11-19

Direct black 75 (C.I. 35870) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-[1-hydroxy-7-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:5)
• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-[1-hydroxy-7-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-3-sulfo-2-naphthal
• 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[4-[2-[1-hydroxy-7-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,s
• 1,5-Naphthalenedisulfonicacid,3-[[4-[[4-[[1-hydroxy-7-[(2-hydroxy-6-sulfo-1-naphthalenyl)azo]-3-sulfo-2-naphthalenyl]azo]-6-sulfo-1-naphthalenyl]azo]-1-naphthalenyl]azo]-,pentasodium salt (9CI)
• C.I. 35870
• C.I. Direct Black 75 (7CI)
• C.I. Direct Black 75,pentasodium salt (8CI)
• Dialuminous Grey R
• Fastusol Grey LRA-CF
• Fenaluz Grey R
• Sirius Light Grey R
• Sirius Supra Grey R
• Solius Light Grey R
• Sumilight Supra Grey R
• Tetram
• C.I.35870
• CID 101697999
• Direct black 75 (C.I. 35870)
• 3-[[4-[[4-[[1-Hydroxy-7-[(2-hydroxy-6-sodiosulfo-1-naphthalenyl)azo]-3-sodiosulfo-2-naphthalenyl]azo]-6-sodiosulfo-1-naphthalenyl]azo]-1-naphthalenyl]azo]naphthalene-1,5-disulfonic acid disodium salt
• C.I.Direct Black 75
• Direct Black 75
• C.I.Direct Black 75:C.I.35870

• Inchi： 1S/C50H32N8O17S5.5Na/c59-44-19-9-26-20-30(76(61,62)63)11-13-32(26)48(44)57-51-28-10-8-27-21-47(80(73,74)75)49(50(60)37(27)22-28)58-56-43-18-17-42(35-14-12-31(25-38(35)43)77(64,65)66)55-54-41-16-15-40(33-4-1-2-5-34(33)41)53-52-29-23-39-36(46(24-29)79(70,71)72)6-3-7-45(39)78(67,68)69;;;;;/h1-25,59-60H,(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H,73,74,75);;;;;/q;5*+1/p-5/b53-52+,55-54+,57-51+,58-56+;;;;;
• InChI Key： FLOUWGDMSMWHTL-MAZDEWDRSA-I
• SMILES： S(C1C=C(C=C2C(=CC=CC2=1)S(=O)(=O)[O-])/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=C(C2=CC(=CC=C21)S(=O)(=O)[O-])/N=N/C1C(=C2C=C(C=CC2=CC=1S(=O)(=O)O)/N=N/C1=C(C=CC2=CC(=CC=C21)S(=O)(=O)[O-])[O-])[O-])(=O)(=O)O.[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1285.959
• Monoisotopic Mass: 1285.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 85
• Rotatable Bond Count: 10
• Complexity: 2870
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 467